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Compound of Interest

6-Bromobenzofuran-2-carboxylic
Compound Name: o
aci

Cat. No.: B1332246

Essential Safety and Handling Guide for 6-
Bromobenzofuran-2-carboxylic acid

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds such as 6-Bromobenzofuran-
2-carboxylic acid. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to foster a culture of safety and build trust in
laboratory practices.

Chemical Identifier:

Name: 6-Bromobenzofuran-2-carboxylic acid

CAS Number: 439107-94-5

Molecular Formula: CoHsBrOs

Molecular Weight: 241.04 g/mol [1]

Hazard Identification and Personal Protective
Equipment
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According to its Safety Data Sheet (SDS), 6-Bromobenzofuran-2-carboxylic acid is classified
as follows:

Acute toxicity, oral (Category 4)[2]

Skin corrosion/irritation (Category 2)[2]

Serious eye damage/eye irritation (Category 2A)[2]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[2]

The signal word for this chemical is "Warning".[2] Hazard statements indicate that it is harmful if
swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory
irritation.[2]

To mitigate these risks, the following personal protective equipment (PPE) is mandatory.
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PPE Category Required Equipment Specifications

Must conform to EN166 (EU)
) Safety glasses with side- or NIOSH (US) standards.[3] A
Eye/Face Protection ) )
shields or goggles face shield may be necessary

for splash hazards.

Nitrile rubber gloves are a
common standard for
protection against a variety of
Hand Protection Chemically resistant gloves organic solvents.[4] Always
inspect gloves for integrity
before use and use proper

removal technique.[3]

A buttoned lab coat with long
sleeves is recommended to
protect skin and clothing.[4]
Body Protection Laboratory coat For larger quantities or
increased risk of splashing, a
chemically impervious apron

should be worn.

Use in a well-ventilated area.
[5] If dust formation is likely or
ventilation is inadequate, a
NIOSH-approved P95 or P100

particulate respirator is

Respiratory Protection Dust mask or respirator

necessary.[3]

Experimental Workflow and Handling Procedures

Proper handling procedures are critical to minimize exposure and ensure safety. The following
workflow outlines the necessary steps for safely using 6-Bromobenzofuran-2-carboxylic acid
in a laboratory setting.
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Safe Handling Workflow for 6-Bromobenzofuran-2-carboxylic acid
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Step-by-Step Handling Protocol:
e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.
o Put on all required personal protective equipment as detailed in the table above.

o Ensure work is conducted in a well-ventilated area, preferably within a chemical fume
hood.[5]

e Handling:

o

Avoid all personal contact, including inhalation of dust.[5]

[¢]

When weighing or transferring the solid, do so carefully to prevent the formation and
dispersal of dust.[5]

[¢]

Use non-sparking tools to handle the chemical.[6]

[¢]

Keep the container tightly closed when not in use.[6]

[e]

Do not eat, drink, or smoke in the handling area.[5]
¢ In Case of Exposure:

o If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[2]

o In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Consult a physician.[2]

o In case of eye contact: Rinse cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do.[2] Seek immediate medical attention.

o If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek medical attention.[3]
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Disposal Plan

Proper disposal of 6-Bromobenzofuran-2-carboxylic acid and its containers is crucial to
prevent environmental contamination and ensure compliance with regulations.

Waste Treatment Methods:
e Product Disposal:
o Unused or waste material should be treated as hazardous waste.

o Dispose of contents and container to an authorized hazardous or special waste collection
point in accordance with local, state, and federal regulations.[5]

o Options may include incineration in a chemical incinerator equipped with an afterburner
and scrubber or disposal in an authorized landfill.[3][5]

» Contaminated Packaging:

o Containers should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning if possible.[6]

o Alternatively, puncture the container to render it unusable and dispose of it in a sanitary
landfill.[6]
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Waste Disposal Logical Flow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 6-
Bromobenzofuran-2-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332246#personal-protective-equipment-for-
handling-6-bromobenzofuran-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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